(Z)-5-bromo-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide

• IUPAC Name: 5-bromo-N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)thiophene-2-carboxamide
• InChI: InChI=1S/C13H8BrClN2OS2/c1-17-8-3-2-7(15)6-10(8)20-13(17)16-12(18)9-4-5-11(14)19-9/h2-6H,1H3
• InChI Key: BBZDXOORSCSOPG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Cl)SC1=NC(=O)C3=CC=C(S3)Br
• Molecular Formula: C13H8BrClN2OS2
• Molecular Weight: 387.7 g/mol

Description

Benzo[d]thiazole derivatives have been studied for their potential as quorum sensing inhibitors of Gram-negative bacteria. They are designed to inhibit bacterial cell-to-cell communication, which is used by bacteria to respond to external factors such as nutrient availability and defense mechanisms.

Synthesis Analysis

The synthesis of similar compounds involves the coupling of substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The resulting intermediate compounds are then treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The structure of similar compounds was analyzed based on IR, 1H, 13C NMR, and mass spectral data.

Chemical Reactions Analysis

The reaction of similar compounds was monitored by thin layer chromatography (TLC).

Scientific Research Applications

Biodegradation and Toxicity Studies

Research on (Z)-5-bromo-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide contributes significantly to the understanding of biodegradation and toxicity of similar chemical structures. Studies focusing on the occurrence, toxicity, and biodegradation of related condensed thiophenes in petroleum reveal that these compounds comprise a significant portion of the organosulfur compounds in fossil fuels. The biodegradation studies emphasize the need for understanding the environmental fate and potential toxicity of these compounds. These studies also highlight the existence of polar sulfur-containing metabolites that have escaped detection and identification, posing a challenge for environmental risk assessment (Kropp & Fedorak, 1998).

Structural and Biological Activity Relationships

Research on thiophene derivatives, including compounds structurally similar to this compound, provides insights into the structure-activity relationships of these compounds. The literature reviews covering thiophene structure-activity relationships over the last decade reveal that these compounds are arranged according to their various therapeutic properties, as indicated by specific biological test systems. It is acknowledged that no general activity pattern can be given for these compounds, and their structural modifications result in varied biological activities (Drehsen & Engel, 1983).

Mechanism of Action

Target of Action

The primary targets of this compound are the Cyclooxygenase enzymes (COX-1 and COX-2) . These enzymes play a crucial role in the inflammatory response by catalyzing the conversion of arachidonic acid to prostaglandins .

Mode of Action

The compound interacts with its targets, the COX enzymes, by inhibiting their activity . This inhibition prevents the conversion of arachidonic acid to prostaglandins, thereby reducing inflammation .

Biochemical Pathways

The compound affects the arachidonic acid pathway . By inhibiting the COX enzymes, it prevents the formation of prostaglandins from arachidonic acid . Prostaglandins are key mediators of inflammation, and their reduction leads to a decrease in inflammation .

Result of Action

The primary result of the compound’s action is the reduction of inflammation . By inhibiting the COX enzymes and preventing the formation of prostaglandins, the compound reduces the inflammatory response .

Future Directions

The discovery of novel compounds that inhibit quorum sensing without being antibiotic are currently emerging fields. Computation calculations suggest that these compounds are a good template for further drug development.